Cas no 139601-61-9 (Cyclohexanecarbonitrile, 3-hydroxy-4-(hydroxymethyl)-)

• Product Name: Cyclohexanecarbonitrile, 3-hydroxy-4-(hydroxymethyl)-
• CAS No: 139601-61-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1276908
• Update Time: 2024-08-03

Cyclohexanecarbonitrile, 3-hydroxy-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 3-hydroxy-4-(hydroxymethyl)-

• Inchi： 1S/C8H13NO2/c9-4-6-1-2-7(5-10)8(11)3-6/h6-8,10-11H,1-3,5H2
• InChI Key： LHJRZAZJHUZXNU-UHFFFAOYSA-N
• SMILES： C1(C#N)CCC(CO)C(O)C1

Computed Properties

• Exact Mass: 155.09469

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 348.5±27.0 °C(Predicted)
• PSA: 64.25
• pka: 14.34±0.60(Predicted)